Cas no 350672-16-1 (2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole
• CAS No: 350672-16-1
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• MDL: MFCD01885794
• CID: 1086446
• PubChem ID: 11816695
• Update Time: 2025-10-17

2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole
• 2-(chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole(SALTDATA: FREE)
• 2-Chloromethyl-5-(3-fluoro-phenyl)-[1,3,4]oxadiazole
• AKOS000135073
• DS-013133
• DTXSID10473524
• AB10493
• 350672-16-1
• BS-37785
• EN300-88724
• MFCD01885794
• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(3-fluorophenyl)-

• MDL： MFCD01885794
• Inchi： 1S/C9H6ClFN2O/c10-5-8-12-13-9(14-8)6-2-1-3-7(11)4-6/h1-4H,5H2
• InChI Key： YYEFHXOELYYOTP-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2C=CC=C(C=2)F)O1

Computed Properties

• Exact Mass: 212.01538
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole

Exploring the Chemical Properties and Applications of 2-(Chloromethyl)-5-(3-Fluorophenyl)-1,3,4-Oxadiazole (CAS No. 350672-16-1)

The compound2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole, identified by the CAS registry numberCAS No. 350672-16-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule features a1,3,4-oxadiazole ring system, which is a five-membered ring containing one oxygen atom and two nitrogen atoms. The substitution pattern of this compound includes achloromethyl group at position 2 and a3-fluorophenyl group at position 5, which contribute to its unique chemical properties and reactivity.

The synthesis of2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole typically involves multi-step reactions that exploit the versatility of oxadiazole derivatives. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxadiazole ring while maintaining high stereochemical control. This approach not only improves efficiency but also reduces the environmental footprint of the manufacturing process.

The chemical properties of this compound are heavily influenced by its functional groups. Thechloromethyl group introduces electrophilic character to the molecule, making it reactive towards nucleophilic substitutions. On the other hand, the3-fluorophenyl group introduces electron-withdrawing effects due to the fluorine atom, which can modulate the electronic properties of the aromatic ring. These characteristics make this compound a valuable building block in organic synthesis.

In terms of applications,2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole has shown promise in several fields. In pharmaceutical chemistry, it has been investigated as a potential precursor for drug development. Its structure allows for further functionalization to create bioactive molecules with specific therapeutic targets. For example, recent research has explored its use in designing anti-tumor agents by incorporating it into larger molecular frameworks that exhibit selective cytotoxicity against cancer cells.

Beyond pharmaceuticals,CAS No. 350672-16-1 also finds applications in materials science. The oxadiazole moiety is known for its stability and ability to form robust conjugated systems. This makes it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have reported that derivatives of this compound can serve as effective charge transport layers in organic light-emitting diodes (OLEDs), enhancing device efficiency and longevity.

The reactivity of2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole has been extensively studied under various reaction conditions. For instance, its susceptibility to nucleophilic attack at the chloromethyl group has been exploited in cross-coupling reactions to form biologically relevant compounds. Additionally, its participation in cycloaddition reactions has opened new avenues for constructing complex molecular architectures with potential applications in nanotechnology.

In conclusion,CAS No. 350672-16-1, or2-(Chloromethyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research and development.